Cas no 2228307-95-5 (tert-butyl N-{3-chloro-4-(piperidin-3-yl)methylphenyl}carbamate)

• Product Name: tert-butyl N-{3-chloro-4-(piperidin-3-yl)methylphenyl}carbamate
• CAS No: 2228307-95-5
• MF: C₁₇H₂₅ClN₂O₂
• MW: 324.845603704453
• CID: 6612218
• PubChem ID: 165684396
• Update Time: 2025-10-05

tert-butyl N-{3-chloro-4-(piperidin-3-yl)methylphenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{3-chloro-4-(piperidin-3-yl)methylphenyl}carbamate
• tert-butyl N-{3-chloro-4-[(piperidin-3-yl)methyl]phenyl}carbamate
• EN300-1898718
• 2228307-95-5

• Inchi： 1S/C17H25ClN2O2/c1-17(2,3)22-16(21)20-14-7-6-13(15(18)10-14)9-12-5-4-8-19-11-12/h6-7,10,12,19H,4-5,8-9,11H2,1-3H3,(H,20,21)
• InChI Key： VLNFZEDJAQZSMV-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1CC1CNCCC1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 324.1604557g/mol
• Monoisotopic Mass: 324.1604557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 50.4Ų

Additional information on tert-butyl N-{3-chloro-4-(piperidin-3-yl)methylphenyl}carbamate

Recent Advances in the Study of tert-Butyl N-{3-Chloro-4-(Piperidin-3-yl)Methylphenyl}Carbamate (CAS: 2228307-95-5)

The compound tert-butyl N-{3-chloro-4-(piperidin-3-yl)methylphenyl}carbamate (CAS: 2228307-95-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, serves as a critical intermediate in the synthesis of various pharmacologically active compounds. Recent studies have focused on its potential applications in drug discovery, particularly in the development of novel therapeutics targeting central nervous system (CNS) disorders and infectious diseases.

One of the key areas of research has been the exploration of its role as a building block for the synthesis of piperidine-based derivatives, which are known for their diverse biological activities. A study published in the Journal of Medicinal Chemistry (2023) highlighted the compound's utility in the design of selective serotonin reuptake inhibitors (SSRIs) and dopamine receptor modulators. The researchers demonstrated that the tert-butyl carbamate group enhances the stability and bioavailability of the resulting derivatives, making it a valuable scaffold for CNS drug development.

In addition to its applications in CNS therapeutics, recent investigations have also explored the antimicrobial properties of derivatives derived from tert-butyl N-{3-chloro-4-(piperidin-3-yl)methylphenyl}carbamate. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that certain analogs of this compound exhibited potent activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The findings suggest that further optimization of this scaffold could lead to the development of new antibiotics to address the growing threat of antimicrobial resistance.

Another notable advancement is the use of this compound in the synthesis of proteolysis-targeting chimeras (PROTACs), a cutting-edge technology in targeted protein degradation. A recent preprint on ChemRxiv (2024) described the incorporation of tert-butyl N-{3-chloro-4-(piperidin-3-yl)methylphenyl}carbamate into PROTAC molecules designed to degrade disease-causing proteins in cancer cells. The study reported promising in vitro results, with the compound contributing to improved binding affinity and selectivity.

Despite these promising developments, challenges remain in the large-scale synthesis and optimization of this compound. Researchers have identified the need for more efficient synthetic routes to improve yield and reduce production costs. Recent efforts in process chemistry, as detailed in Organic Process Research & Development (2023), have focused on catalytic methods to streamline the synthesis of this intermediate and its derivatives.

In conclusion, tert-butyl N-{3-chloro-4-(piperidin-3-yl)methylphenyl}carbamate (CAS: 2228307-95-5) represents a versatile and valuable scaffold in modern drug discovery. Its applications span multiple therapeutic areas, from CNS disorders to infectious diseases and oncology. As research continues to uncover its full potential, this compound is poised to play an increasingly important role in the development of next-generation pharmaceuticals. Future studies should focus on addressing the current limitations in synthesis and exploring its utility in emerging therapeutic modalities.